N-{[2-(dimethylamino)-3-pyridinyl]methyl}-4-(2-thienyl)butanamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-4-thiophen-2-ylbutanamide
• InChI: InChI=1S/C16H21N3OS/c1-19(2)16-13(6-4-10-17-16)12-18-15(20)9-3-7-14-8-5-11-21-14/h4-6,8,10-11H,3,7,9,12H2,1-2H3,(H,18,20)
• InChI Key: YRZNFPAYQBHAFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNC(=O)CCCC2=CC=CS2
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

N-{[2-(dimethylamino)-3-pyridinyl]methyl}-4-(2-thienyl)butanamide, commonly known as DMPT, is a synthetic chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. DMPT is a derivative of the amino acid methionine and is known to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DMPT is not fully understood, but it is believed to act on the central nervous system by increasing the release of certain neurotransmitters such as serotonin and dopamine. This, in turn, leads to an increase in appetite and a decrease in stress and anxiety.
Biochemical and physiological effects:
DMPT has been shown to have various biochemical and physiological effects, including an increase in feed intake and growth rate in livestock, an increase in appetite and growth rate in fish, and a decrease in stress and anxiety in humans and animals.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for lab experiments, including its ease of synthesis and its ability to increase feed intake and growth rate in animals. However, its potential side effects and the lack of long-term studies on its safety and efficacy are limitations for lab experiments.

Future Directions

Future research on DMPT should focus on its potential applications in medicine, particularly as an antidepressant and as a treatment for various neurological disorders. Further studies on its safety and efficacy are also needed to fully understand its potential benefits and limitations. Additionally, research on the mechanism of action of DMPT and its interactions with other neurotransmitters could lead to the development of new treatments for various disorders.

Synthesis Methods

DMPT can be synthesized using various methods, including the reaction of 2-(dimethylamino)ethyl chloride with 3-pyridylmethylamine and 4-(2-thienyl)butyric acid. The reaction is carried out in the presence of a base and a solvent such as ethanol or methanol. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields such as agriculture, aquaculture, and medicine. In agriculture, DMPT has been shown to increase feed intake and improve the growth rate of livestock. In aquaculture, DMPT has been shown to increase the appetite of fish and improve their growth rate. In medicine, DMPT has been studied for its potential as an antidepressant and as a treatment for various neurological disorders.